Cas no 1370587-30-6 (2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid)

• Product Name: 2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid
• CAS No: 1370587-30-6
• MF: C₁₉H₁₉N₃O₅
• MW: 369.371264696121
• CID: 4594288
• Update Time: 2025-06-14

2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid

• Inchi： 1S/C19H19N3O5/c1-20-8-10-21(11-9-20)16-7-6-13(12-17(16)22(26)27)18(23)14-4-2-3-5-15(14)19(24)25/h2-7,12H,8-11H2,1H3,(H,24,25)
• InChI Key： PEMYYMJRUFTHIB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(=O)C1=CC=C(N2CCN(C)CC2)C([N+]([O-])=O)=C1

Additional information on 2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid

Research Briefing on 2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid (CAS: 1370587-30-6)

2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid (CAS: 1370587-30-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. The following briefing provides an overview of the latest research findings related to this compound, highlighting its significance in the context of drug discovery and development.

Recent studies have focused on the synthesis and characterization of 2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid, with particular emphasis on its chemical properties and stability under various conditions. The compound's structure, which includes a nitrobenzoyl group and a methylpiperazine moiety, suggests potential interactions with biological targets, such as enzymes or receptors. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that 2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid exhibits promising activity against specific molecular targets implicated in disease pathways. For instance, preliminary data indicate that the compound may inhibit key enzymes involved in inflammatory or proliferative processes, making it a candidate for the development of anti-inflammatory or anticancer agents. These findings are supported by molecular docking simulations, which suggest strong binding affinity between the compound and its putative targets. However, further validation through biochemical assays and cellular models is required to confirm these observations.

The pharmacokinetic profile of 2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid has also been investigated, with studies assessing its absorption, distribution, metabolism, and excretion (ADME) properties. Early results suggest that the compound exhibits moderate bioavailability and stability in physiological conditions, although optimization may be necessary to enhance its therapeutic potential. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to improve the compound's pharmacokinetic and pharmacodynamic properties.

Despite the promising preliminary data, several challenges remain in the development of 2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid as a therapeutic agent. Issues such as potential toxicity, off-target effects, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. The compound's unique chemical structure and biological activity make it a valuable candidate for further investigation in the context of personalized medicine and targeted therapy.

In conclusion, 2-[4-(4-methylpiperazin-1-yl)-3-nitrobenzoyl]benzoic acid (CAS: 1370587-30-6) represents a promising avenue for drug discovery, with its potential applications spanning multiple therapeutic areas. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in preclinical models. The insights gained from these studies will contribute to the broader understanding of chemical biology and the development of novel therapeutic agents.